5-(1,3-Dioxolan-2-YL)-2-(4-methoxybenzoyl)thiophene
Overview
Description
5-(1,3-Dioxolan-2-YL)-2-(4-methoxybenzoyl)thiophene is a chemical compound with the molecular formula C15H14O4S . It has a molecular weight of 290.33 g/mol . This product is intended for research use only.
Molecular Structure Analysis
The molecular structure of 5-(1,3-Dioxolan-2-YL)-2-(4-methoxybenzoyl)thiophene consists of a thiophene ring substituted with a 1,3-dioxolan-2-yl group and a 4-methoxybenzoyl group .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-(1,3-Dioxolan-2-YL)-2-(4-methoxybenzoyl)thiophene include its molecular formula (C15H14O4S), molecular weight (290.33 g/mol), and its intended use for research .Scientific Research Applications
Synthesis and Chemical Properties
- A novel synthesis route for benzo[b]thiepins highlights the creation of compounds with potential applications in materials science and pharmaceuticals. This research presents a methodology for synthesizing 3,4-Di(methoxycarbonyl)-5-pyrrolidinobenzo[b]thiepin, indicating a broad spectrum of possible applications for similar thiophene derivatives (Reinhoudt & Kouwenhoven, 1974).
Antimicrobial and Antioxidant Studies
- Ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates and related compounds were synthesized and screened for their antimicrobial and antioxidant activities. This study provides insights into the potential use of thiophene derivatives as antimicrobial and antioxidant agents, with compounds showing significant activity in these areas (Raghavendra et al., 2016).
Dual-Action Antidepressant Properties
- Benzo[b]thiophene derivatives were synthesized and evaluated for their dual antidepressant properties, showing good affinity for 5-HT1A receptors and serotonin reuptake inhibition. This research underscores the potential for developing new antidepressant drugs based on thiophene derivatives (Orus et al., 2002).
properties
IUPAC Name |
[5-(1,3-dioxolan-2-yl)thiophen-2-yl]-(4-methoxyphenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O4S/c1-17-11-4-2-10(3-5-11)14(16)12-6-7-13(20-12)15-18-8-9-19-15/h2-7,15H,8-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJUHHMLLPRAKPC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C2=CC=C(S2)C3OCCO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90641921 |
Source
|
| Record name | [5-(1,3-Dioxolan-2-yl)thiophen-2-yl](4-methoxyphenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90641921 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
898773-14-3 |
Source
|
| Record name | [5-(1,3-Dioxolan-2-yl)thiophen-2-yl](4-methoxyphenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90641921 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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